tert-Butyl 7-bromo-1H-indole-1-carboxylate
Overview
Description
“tert-Butyl 7-bromo-1H-indole-1-carboxylate” is a chemical compound with the molecular formula C13H14BrNO2 . It is a potential precursor to biologically active natural products like Indiacen A and Indiacen B . The compound has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole .
Synthesis Analysis
The synthesis of “tert-Butyl 7-bromo-1H-indole-1-carboxylate” starts from commercially available 4-bromo-1H-indole. The Vilsmeier formylation of 1 at the 3-position gave compound 2 which was converted to N-Boc derivative 3. The aldehyde group of 3 was reduced with NaBH4 in methanol to obtain alcohol 4 in 90% yield. The alcoholic hydroxy group was protected by treatment with tert-butyl(dimethyl)silyl chloride in methylene chloride in the presence of imidazole to get compound 5 with quantitative yield .Molecular Structure Analysis
The molecular weight of “tert-Butyl 7-bromo-1H-indole-1-carboxylate” is 296.16 . The SMILES string for the compound isCC(C)(C)OC(=O)N1C=CC2=C1C(=CC=C2)Br . Chemical Reactions Analysis
Indole derivatives, including “tert-Butyl 7-bromo-1H-indole-1-carboxylate”, are significant as a scaffold in the synthesis of biologically active natural products, including those isolated from plants, bacteria, and fungi .Physical And Chemical Properties Analysis
The compound has a boiling point of 201 °C and a density of 1.07 g/mL at 25 °C . The refractive index is n20/D 1.543 .Scientific Research Applications
1. Synthesis of Indole Derivatives
- Summary of Application: Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
- Methods of Application: The investigation of novel methods of synthesis have attracted the attention of the chemical community .
- Results or Outcomes: Indoles, both natural and synthetic, show various biologically vital properties .
2. Synthesis of tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3- { [tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate
- Summary of Application: The title compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Methods of Application: The target compound was synthesized starting from commercially available 4-bromo-1H-indole .
- Results or Outcomes: The newly synthesized compounds were characterized by spectral data .
3. Alkaloids Synthesis
- Summary of Application: Indoles are a significant heterocyclic system in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
- Methods of Application: The investigation of novel methods of synthesis have attracted the attention of the chemical community .
- Results or Outcomes: Indoles, both natural and synthetic, show various biologically vital properties .
4. Synthesis of Biologically Active Natural Products
- Summary of Application: The title compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Methods of Application: The target compound was synthesized starting from commercially available 4-bromo-1H-indole .
- Results or Outcomes: The newly synthesized compounds were characterized by spectral data .
5. Synthesis of Selected Alkaloids
- Summary of Application: Indoles are a significant heterocyclic system in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
- Methods of Application: The investigation of novel methods of synthesis have attracted the attention of the chemical community .
- Results or Outcomes: Indoles, both natural and synthetic, show various biologically vital properties .
6. Synthesis of Biologically Active Natural Products
- Summary of Application: The title compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
- Methods of Application: The target compound was synthesized starting from commercially available 4-bromo-1H-indole .
- Results or Outcomes: The newly synthesized compounds were characterized by spectral data .
Safety And Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 7-bromoindole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrNO2/c1-13(2,3)17-12(16)15-8-7-9-5-4-6-10(14)11(9)15/h4-8H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKTLZTNNVUGEOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70649980 |
Source
|
| Record name | tert-Butyl 7-bromo-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 7-bromo-1H-indole-1-carboxylate | |
CAS RN |
868561-17-5 |
Source
|
| Record name | tert-Butyl 7-bromo-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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